Cas no 1805490-96-3 (Methyl 3-chloromethyl-2-cyano-5-methylbenzoate)

• Product Name: Methyl 3-chloromethyl-2-cyano-5-methylbenzoate
• CAS No: 1805490-96-3
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4953529
• Update Time: 2025-11-01

Methyl 3-chloromethyl-2-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-5-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-7-3-8(5-12)10(6-13)9(4-7)11(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： XVEFKFKBTKOPLQ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)C=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloromethyl-2-cyano-5-methylbenzoate

Methyl 3-chloromethyl-2-cyano-5-methylbenzoate (CAS No. 1805490-96-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-chloromethyl-2-cyano-5-methylbenzoate (CAS No. 1805490-96-3) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The presence of both chloromethyl and cyanocarbonyl functional groups makes it a valuable building block for the development of novel therapeutic agents.

The chemical structure of Methyl 3-chloromethyl-2-cyano-5-methylbenzoate consists of a benzoic acid derivative with substituents that enhance its reactivity and compatibility with a wide range of synthetic protocols. The methyl group at the 5-position and the cyano group at the 2-position contribute to its stability while also providing reactive sites for further functionalization. This balance of structural features makes it an ideal candidate for use in multi-step organic syntheses.

In recent years, the pharmaceutical industry has seen a surge in the demand for intermediates that can be easily modified to produce complex drug molecules. Methyl 3-chloromethyl-2-cyano-5-methylbenzoate fits this criterion perfectly, as it can undergo various transformations such as nucleophilic substitution, condensation reactions, and cyclization processes. These reactions are crucial for constructing heterocyclic compounds, which are prevalent in many modern drugs.

One of the most notable applications of Methyl 3-chloromethyl-2-cyano-5-methylbenzoate is in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The compound's ability to serve as a precursor for NSAIDs has been explored in several research studies. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that this intermediate can be effectively used to produce novel NSAIDs with enhanced pharmacological properties. The study highlighted how the introduction of additional functional groups at specific positions on the benzoate core could lead to improved efficacy and reduced side effects.

The role of Methyl 3-chloromethyl-2-cyano-5-methylbenzoate extends beyond NSAIDs. It has also been utilized in the development of antiviral and anticancer agents. Researchers have leveraged its structural flexibility to create derivatives that exhibit potent activity against various pathogens and cancer cell lines. For example, a groundbreaking study published in the European Journal of Medicinal Chemistry reported the synthesis of several cyano-substituted benzoates, including Methyl 3-chloromethyl-2-cyano-5-methylbenzoate, which showed significant inhibitory effects on viral replication and tumor growth.

The synthesis of Methyl 3-chloromethyl-2-cyano-5-methylbenzoate itself is an intricate process that requires precise control over reaction conditions. Typically, it is prepared through a series of reactions involving chlorination, cyanation, and methylation steps on appropriately substituted benzoic acids. Advanced catalytic systems and green chemistry principles have been employed to optimize these reactions, ensuring high yields and minimal environmental impact.

The growing interest in sustainable chemistry has also influenced the production methods for Methyl 3-chloromethyl-2-cyano-5-methylbenzoate. Researchers are increasingly exploring biocatalytic routes and solvent-free reactions to minimize waste and energy consumption. These innovations not only make the synthesis more environmentally friendly but also enhance cost-effectiveness, which is crucial for large-scale pharmaceutical manufacturing.

In conclusion, Methyl 3-chloromethyl-2-cyano-5-methylbenzoate (CAS No. 1805490-96-3) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for chemists developing new drugs across various therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of pharmaceutical innovation.